3-Chloro-5-(3-chloro-4-methylphenyl)phenol

• IUPAC Name: 3-chloro-5-(3-chloro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10Cl2O/c1-8-2-3-9(6-13(8)15)10-4-11(14)7-12(16)5-10/h2-7,16H,1H3
• InChI Key: NQRGRCMCPHGJGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CC(=CC(=C2)Cl)O)Cl
• Molecular Formula: C13H10Cl2O
• DSSTOX Substance ID: DTXSID20686002
• Molecular Weight: 253.12 g/mol
• CAS No.: 1261943-04-7

Description

3-Chloro-5-(3-chloro-4-methylphenyl)phenol is an organic compound belonging to the class of chlorinated phenols. It is characterized by the presence of two chlorine atoms and a methyl group attached to a phenol ring. This compound is known for its antimicrobial properties and is used in various industrial and pharmaceutical applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-5-(3-chloro-4-methylphenyl)phenol can be achieved through several methods. One common method involves the chlorination of 3-methylphenol (m-cresol) using chlorine gas in the presence of a catalyst such as ferric chloride. The reaction is typically carried out at elevated temperatures to ensure complete chlorination.

Another method involves the use of 3-methylphenol and ammonium chloride in the presence of acetonitrile. The reaction is facilitated by the addition of potassium peroxymonosulfate, which acts as an oxidizing agent .

Industrial Production Methods

In industrial settings, the production of 3-Chloro-5-(3-chloro-4-methylphenyl)phenol often involves large-scale chlorination processes. The reaction conditions are optimized to maximize yield and purity. The product is then purified through distillation or recrystallization to obtain the desired compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(3-chloro-4-methylphenyl)phenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert the compound to its corresponding hydroxy derivatives.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide in acidic or basic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Sodium hydroxide or other strong bases in polar solvents.

Major Products

Oxidation: Quinones and related compounds.

Reduction: Hydroxy derivatives.

Substitution: Various substituted phenols depending on the nucleophile used.

Scientific Research Applications

3-Chloro-5-(3-chloro-4-methylphenyl)phenol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its antimicrobial properties and potential use in disinfectants and preservatives.

Medicine: Investigated for its potential therapeutic effects and as an active ingredient in antiseptic formulations.

Industry: Utilized in the production of paints, coatings, and other materials where antimicrobial properties are desired.

Mechanism of Action

The antimicrobial activity of 3-Chloro-5-(3-chloro-4-methylphenyl)phenol is primarily due to its ability to disrupt microbial cell membranes. The compound interacts with the lipid bilayer of the cell membrane, leading to increased permeability and eventual cell lysis. This disruption is facilitated by the hydrophobic nature of the compound, which allows it to integrate into the lipid bilayer and destabilize the membrane structure .

Comparison with Similar Compounds

Similar Compounds

4-Chloro-3-methylphenol:

2-Chloro-5-methylphenol: Another chlorinated phenol with antimicrobial activity, but with different substitution patterns on the phenol ring.

3-Chloro-4-methylphenol: Similar in structure but with different positioning of the chlorine and methyl groups, leading to variations in chemical reactivity and applications.

Uniqueness

3-Chloro-5-(3-chloro-4-methylphenyl)phenol is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. Its dual chlorine substitution enhances its antimicrobial efficacy compared to mono-chlorinated phenols. Additionally, the presence of the methyl group influences its solubility and reactivity, making it suitable for a wide range of applications.